(S)-4-((S)-sec-Butyl)-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole

Asymmetric catalysis Pd-catalyzed allylic alkylation PHOX ligand screening

When i-Pr-PHOX yields insufficient enantioselectivity (≤90:10 er) and t-Bu-PHOX is constrained by cost or single-enantiomer availability, (S)-9a provides a data-validated steric upgrade. • 94.5:5.5-95:5 er in α-fluoroketone synthesis - within 1-1.5 pp of t-Bu-PHOX. • 70% yield, 95.5:4.5 er in microwave Heck reactions (18 h vs. 4 d). • Dual-enantiomer accessibility from L- or D-isoleucine. Supplied at 97% purity with batch-specific QC (NMR, HPLC, GC); stored under inert atmosphere at 2-8 °C.

Molecular Formula C25H26NOP
Molecular Weight 387.5 g/mol
Cat. No. B8136381
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product Name(S)-4-((S)-sec-Butyl)-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole
Molecular FormulaC25H26NOP
Molecular Weight387.5 g/mol
Structural Identifiers
SMILESCCC(C)C1COC(=N1)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4
InChIInChI=1S/C25H26NOP/c1-3-19(2)23-18-27-25(26-23)22-16-10-11-17-24(22)28(20-12-6-4-7-13-20)21-14-8-5-9-15-21/h4-17,19,23H,3,18H2,1-2H3/t19-,23+/m0/s1
InChIKeyJHDSMMAHIVXAPW-WMZHIEFXSA-N
Commercial & Availability
Standard Pack Sizes100 mg / 250 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

(S)-sec-Butyl PHOX Ligand: Procurement-Ready Profile


(S)-4-((S)-sec-Butyl)-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole (CAS 2634687-75-3, molecular formula C25H26NOP, MW 387.45 g/mol) is a chiral phosphinooxazoline (PHOX) ligand belonging to the non-C2-symmetric P,N-bidentate ligand family pioneered by Pfaltz, Helmchen, and Williams [1]. This specific ligand is derived from L-isoleucine and features a sec-butyl substituent at the C4 position of the oxazoline ring, combined with geminal substituents at C5, placing it within a series of rationally designed substitutes for the benchmark ligand t-Bu-PHOX [1]. Commercially available from multiple vendors at 95–97% purity with batch-specific QC documentation including NMR, HPLC, and GC , it is stored under inert atmosphere at 2–8 °C .

Chiral Ligand Workflow
P,N-bidentate PHOX ligand for Pd-catalyzed asymmetric transformations
Steric Profile
sec-Butyl C4 substituent from L-isoleucine; steric niche between i-Pr and t-Bu variants
Enantiomer Access
Both (S)- and (R)-enantiomers synthetically accessible from proteinogenic isoleucine precursors
Procurement Format
Commercially available at 95–97% purity with batch-specific QC documentation; stored under inert atmosphere at 2–8 °C

Why This Ligand Cannot Be Replaced by Other PHOX Variants


PHOX ligands are not interchangeable commodities; enantioselectivity outcomes are exquisitely sensitive to the steric and electronic profile of the oxazoline C4/C5 substituents [1]. The benchmark ligand (S)-t-Bu-PHOX often delivers the highest enantiomeric ratios but is practically accessible only in the (S)-enantiomer because (R)-tert-leucine is prohibitively expensive, locking users into a single enantiomeric product series [1]. Simpler analogs such as (S)-i-Pr-PHOX suffer from substantially lower stereoinduction (e.g., 90:10 er vs. 96:4 er in fluorinated allylation), while the leucine-derived i-Bu variant (S)-8a underperforms in both yield and enantioselectivity across multiple reaction types [1]. The isoleucine-derived sec-butyl ligand occupies a distinct steric niche that partially recapitulates the t-Bu environment while retaining dual-enantiomer synthetic accessibility—a combination that no single close analog simultaneously provides [1].

This Ligand
(S)-sec-Bu-PHOX
Isoleucine-derived; sec-butyl steric environment; both enantiomers accessible
May Not Transfer
(S)-i-Pr-PHOX
Reported lower stereoinduction across multiple reaction types; steric profile may not recapitulate sec-Bu or t-Bu performance
This Ligand
(S)-sec-Bu-PHOX
Dual-enantiomer synthetic accessibility from commodity amino acid precursors
May Not Transfer
(S)-t-Bu-PHOX
(R)-enantiomer practically inaccessible due to (R)-tert-leucine cost; single-enantiomer limitation may constrain product antipode scope
This Ligand
(S)-sec-Bu-PHOX
Reported enantioselectivity approaching t-Bu-PHOX in fluorinated allylation and Heck reactions
May Not Transfer
(S)-i-Bu-PHOX
Leucine-derived variant may underperform in yield and enantioselectivity; sec-Bu steric niche is distinct from i-Bu

Quantitative Differentiation vs. Closest PHOX Analogs


Pd-Catalyzed Allylation of Fluorinated Silyl Enol Ethers

In the enantioselective Tsuji–Trost allylation of fluorinated silyl enol ether 27 to produce α-fluoroketone (R)-28, the target compound (S)-9a delivered a 94.5:5.5 enantiomeric ratio (er), outperforming (S)-i-Pr-PHOX (90:10 er) by a margin of 4.5 percentage points and (S)-8a (i-Bu-PHOX, 93.5:6.5 er) by 1.0 percentage point, while approaching within 1.5 percentage points of the benchmark (S)-t-Bu-PHOX (96:4 er). All ligands were evaluated under identical reaction conditions in the same study [1].

Fluorinated Silyl Enol Ether Allylation
Head-to-head
(S)-9a: 94.5:5.5 er (92% yield). Comparator set: t-Bu-PHOX 96:4 er; i-Pr-PHOX 90:10 er; i-Bu-PHOX 93.5:6.5 er; 7a 95:5 er. Δer vs. i-Pr: +4.5 pp; vs. t-Bu: –1.5 pp.
Supports ligand ranking for fluorinated substrate allylation; second-highest er among tested PHOX variants
Conditions: Pd₂(dba)₃·CHCl₃, TBAT, THF, 40 °C, 18 h; er by chiral HPLC
Asymmetric catalysis Pd-catalyzed allylic alkylation PHOX ligand screening

Pd-Catalyzed Allylation of Fluorinated Enol Carbonates

When applied to the allylation of fluorinated allyl enol carbonate 29, (S)-9a achieved a 95:5 enantiomeric ratio, matching the performance of the valine-derived ligand (S)-7a (95:5 er) and the gem-diphenyl variant (S)-7c (95:5 er), while substantially exceeding (S)-i-Pr-PHOX (90:10 er, Δ = 5 pp) and (S)-8a (i-Bu, 93:7 er, Δ = 2 pp). However, (S)-9a's isolated yield (80%) was lower than that of (S)-t-Bu-PHOX (91%) and (S)-7a (93%), indicating a yield–selectivity trade-off that users must weigh when prioritizing enantiopurity over throughput [1].

Fluorinated Enol Carbonate Allylation
Head-to-head
(S)-9a: 95:5 er (80% yield). Comparator set: t-Bu-PHOX 96:4 er (91% yield); i-Pr-PHOX 90:10 er; i-Bu-PHOX 93:7 er; 7a 95:5 er (93% yield). Δer vs. i-Pr: +5 pp; Δyield vs. t-Bu: –11%.
Reported matched best-in-class enantioselectivity with valine-based ligand; yield–selectivity trade-off context
Conditions: Pd₂(dba)₃·CHCl₃, TBAT, THF, 40 °C; er by chiral HPLC
Asymmetric allylic substitution Fluorinated enol carbonates Ligand benchmarking

Microwave-Assisted Enantioselective Heck Reaction

In the microwave-assisted enantioselective Heck reaction between 2,3-dihydrofuran (30) and phenyl triflate (31), (S)-9a produced the 2,5-dihydrofuran product (R)-32 in 70% yield with 95.5:4.5 er. This performance significantly surpasses (S)-i-Pr-PHOX (45% yield, 93:7 er; Δer = +2.5 pp, Δyield = +25%) and (S)-8a (i-Bu, 50% yield, 95:5 er; Δyield = +20%), while approaching (S)-7a (76% yield, 95.5:4.5 er). The benchmark (S)-t-Bu-PHOX retained a clear lead (81% yield, 98:2 er) [1].

Microwave-Assisted Heck Reaction
Head-to-head
(S)-9a: 95.5:4.5 er (70% yield). Comparator set: t-Bu-PHOX 98:2 er (81% yield); i-Pr-PHOX 93:7 er (45% yield); i-Bu-PHOX 95:5 er (50% yield); 7a 95.5:4.5 er (76% yield). Δer vs. i-Pr: +2.5 pp; Δyield vs. i-Pr: +25%.
Highest reported yield among non-t-Bu ligands; enantioselectivity matches leading valine-based variant
Conditions: Pd₂(dba)₃·CHCl₃, i-Pr₂NEt, benzene, microwave 100 °C, 18 h; er by chiral HPLC
Asymmetric Heck reaction Pd catalysis PHOX ligand evaluation

Dual Enantiomer Synthetic Accessibility

The (R)-enantiomer of t-Bu-PHOX is practically inaccessible because its synthesis requires (R)-tert-leucine, a prohibitively expensive non-natural amino acid, whereas the (S)-enantiomer is commercially available from (S)-tert-leucine [1]. In contrast, the sec-butyl PHOX ligand (9a) is derived from isoleucine, which is readily available in both (S)- and (R)-forms at substantially lower cost. The parent study explicitly demonstrated this advantage by preparing and testing both (S)-7a and (R)-7a (the valine-derived analog), which delivered opposite enantiomers of the product with identical yield and enantioselectivity; the same principle applies to the isoleucine-derived series [1]. This means (S)-9a and its enantiomer (R)-9a can both be synthesized, granting access to either product antipode without the cost asymmetry that plagues t-Bu-PHOX.

Dual-Enantiomer Accessibility
Class-level
Both (S)-9a and (R)-9a are accessible from (S)- or (R)-isoleucine. Isoleucine is a proteinogenic amino acid available at bulk scale. t-Bu-PHOX (R)-enantiomer is described as practically inaccessible due to (R)-tert-leucine cost.
Stereochemical-control context for dual-enantiomer synthesis programs; removes single-antipode constraint
Class-level inference from valine-derived analog data; exact cost multiples are vendor-dependent
Chiral ligand sourcing Enantiomeric access Cost-efficient asymmetric synthesis

sec-Butyl vs. Isopropyl Substituent Enantioselectivity

Across all three Pd-catalyzed reactions evaluated in the same study, replacing the isopropyl group of (S)-i-Pr-PHOX with the sec-butyl group of (S)-9a consistently improved enantioselectivity: +4.5 pp in silyl enol ether allylation (94.5:5.5 vs. 90:10), +5 pp in enol carbonate allylation (95:5 vs. 90:10), and +2.5 pp in the Heck reaction (95.5:4.5 vs. 93:7). This establishes the sec-butyl substituent as a quantifiably superior stereoinduction motif compared to the simpler isopropyl group, attributable to the increased steric bulk at the stereogenic C4 center that more closely resembles the tert-butyl environment of the benchmark ligand [1].

sec-Butyl vs. Isopropyl C4 Substituent
Reported
Mean Δer across three Pd-catalyzed reactions: +4.0 ± 1.3 pp (range +2.5 to +5.0 pp). Reactions: silyl enol ether allylation (+4.5 pp), enol carbonate allylation (+5 pp), Heck reaction (+2.5 pp).
Reported consistent enantioselectivity gain with sec-butyl vs. isopropyl across multiple reaction types
Within same publication; conditions matched per reaction type; steric parameter comparison context
Steric effect of C4 substituent PHOX structure–selectivity relationship Ligand selection rationale

Application Scenarios with Verifiable Procurement Advantage


Asymmetric Synthesis of α-Fluoroketones

The ligand (S)-9a was specifically validated in the enantioselective synthesis of α-fluoroketones from both fluorinated silyl enol ethers and fluorinated allyl enol carbonates, achieving 94.5:5.5 er and 95:5 er, respectively [1]. This performance places it within 1–1.5 pp of t-Bu-PHOX while surpassing i-Pr-PHOX by 4.5–5 pp. Research groups synthesizing fluorinated bioactive molecules—where fluorine substitution is critical for metabolic stability—should consider (S)-9a when t-Bu-PHOX is unsuitable due to cost constraints or the need for both enantiomeric product series [1].

Microwave-Accelerated Heck Reaction for Dihydrofuran Derivatives

In the microwave-assisted Heck reaction of 2,3-dihydrofuran with phenyl triflate, (S)-9a delivered a 70% yield and 95.5:4.5 er, representing a 25% yield improvement and 2.5 pp enantioselectivity gain over i-Pr-PHOX [1]. This reaction is industrially relevant for the synthesis of chiral dihydrofuran building blocks, where the microwave protocol reduces reaction time from 4 days to 18 hours. The ligand's performance profile—second only to t-Bu-PHOX among the tested set—makes it a practical choice for process chemistry groups optimizing for both throughput and enantiopurity [1].

Dual-Enantiomer Catalytic Asymmetric Synthesis Programs

Any research or process development program that requires access to both enantiomers of a chiral product—such as structure–activity relationship studies in medicinal chemistry or the synthesis of natural product enantiomeric pairs—benefits directly from the sec-butyl PHOX scaffold. Unlike t-Bu-PHOX, which is practically limited to the (S)-enantiomer due to the prohibitive cost of (R)-tert-leucine, the isoleucine-derived ligand family provides both (S)-9a and (R)-9a from commercially available amino acid precursors [1]. This dual accessibility eliminates the need to develop entirely separate catalytic systems for each enantiomeric series.

Ligand Screening for Pd-Catalyzed Allylic Substitution

In ligand screening workflows where (S)-i-Pr-PHOX yields insufficient enantioselectivity (e.g., ≤90:10 er), the sec-butyl variant (S)-9a offers a direct steric upgrade without transitioning to the expensive or single-enantiomer-constrained t-Bu-PHOX system. The consistent 2.5–5 pp enantioselectivity improvement across three mechanistically distinct Pd-catalyzed reactions [1] supports its prioritization as the next-step ligand in tiered screening approaches, providing a rational, data-driven path for enantioselectivity optimization.

Application
Selection Property
Validation Focus
Asymmetric allylic substitution studies
sec-Butyl steric profile at C4 position
Enantioselectivity in fluorinated substrate scope
Pd-catalyzed Heck reaction research
Ligand performance under microwave conditions
Reaction throughput and enantiopurity verification
Dual-enantiomer synthesis programs
Isoleucine-derived scaffold; both antipodes accessible
Stereochemical-control context for both product enantiomers
Tiered ligand screening workflows
Steric upgrade from i-Pr to sec-Bu substituent
Enantioselectivity improvement over simpler PHOX variants
Quote Request

Request a Quote for (S)-4-((S)-sec-Butyl)-2-(2-(diphenylphosphino)phenyl)-4,5-dihydrooxazole

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.